![molecular formula C10H15NO3 B3050889 4-[1-Methoxy-2-(methylamino)ethyl]benzene-1,2-diol CAS No. 2947-02-6](/img/structure/B3050889.png)
4-[1-Methoxy-2-(methylamino)ethyl]benzene-1,2-diol
Overview
Description
“4-[1-Methoxy-2-(methylamino)ethyl]benzene-1,2-diol” is a chemical compound that is an impurity of adrenaline, also known as epinephrine . It is a stress hormone and can cause feelings of anxiousness, nervousness, or pure excitement as the body and mind prepare for an event .
Physical And Chemical Properties Analysis
The compound “4-[1-Methoxy-2-(methylamino)ethyl]benzene-1,2-diol” is a solid and has a white to pale beige color . It is sparingly soluble in methanol and slightly soluble in water .Scientific Research Applications
Oxidation Kinetics and Reactivity
Kinetics of Oxidation : The kinetics of oxidation of benzene-1,2-diol derivatives, including compounds structurally related to 4-[1-Methoxy-2-(methylamino)ethyl]benzene-1,2-diol, were studied using CoIII in aqueous acidic media. This research is fundamental for understanding the chemical behavior of such compounds (Pelizzetti, Mentasti, & Pramauro, 1976).
Reactivity Studies : The reactivity of hydroxy- and methoxy-substituted o-quinone methides, similar to the compound , was explored in aqueous solutions. This study provides insights into the chemical properties and potential applications of such molecules (Arumugam & Popik, 2010).
Neuroleptic Activity
- Neuroleptic Potential : Research on benzamides, which are structurally related to the compound , has demonstrated potential neuroleptic activity. This exploration could guide the development of new therapeutic agents (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).
Chemical Synthesis and Polymerization
Synthesis of Benzocycloheptene : Studies on the synthesis of ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, structurally related to your compound of interest, contribute to our understanding of chemical synthesis and potential industrial applications (Bradbury, Gilchrist, & Rees, 1981; 1982).
Polymerization Studies : The formation of polymers from methylene bridges in molecules similar to your compound was investigated. These findings have implications for polymer chemistry and materials science (Lin, Fan, & Chow, 2006).
Nonlinear Optical Properties
- Nonlinear Optical (NLO) Screening : A study on the NLO properties of derivatives of ethyl 4-[(E)-(2-hydroxy-4-methoxyphenyl)methyleneamino]benzoate, closely related to your compound, provides insights into the potential applications in optoelectronics and photonics (Kiven, Nkungli, Tasheh, & Ghogomu, 2023).
Mechanism of Action
Safety and Hazards
The safety data sheet for “4-[1-Methoxy-2-(methylamino)ethyl]benzene-1,2-diol” indicates that it may cause skin irritation, eye irritation, and may be harmful if swallowed . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
4-[1-methoxy-2-(methylamino)ethyl]benzene-1,2-diol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3/c1-11-6-10(14-2)7-3-4-8(12)9(13)5-7/h3-5,10-13H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEBWYSFGJOBXNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(C1=CC(=C(C=C1)O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50328600 |
Source
|
| Record name | 4-[1-methoxy-2-(methylamino)ethyl]benzene-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50328600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Methoxy-2-(methylamino)ethyl)benzene-1,2-diol | |
CAS RN |
2947-02-6 |
Source
|
| Record name | 4-(1-Methoxy-2-(methylamino)ethyl)-1,2-benzenediol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002947026 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-[1-methoxy-2-(methylamino)ethyl]benzene-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50328600 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(1-METHOXY-2-(METHYLAMINO)ETHYL)-1,2-BENZENEDIOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZO418A31BP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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